N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)ethyl]methanesulfonamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-N-[2-oxo-2-(3-oxo-2,4-dihydroquinoxalin-1-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C17H15ClFN3O4S/c1-27(25,26)22(11-6-7-13(19)12(18)8-11)10-17(24)21-9-16(23)20-14-4-2-3-5-15(14)21/h2-8H,9-10H2,1H3,(H,20,23)
• InChI Key: CNFFZWWVIMKJOQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)N1CC(=O)NC2=CC=CC=C21)C3=CC(=C(C=C3)F)Cl
• Molecular Formula: C17H15ClFN3O4S
• Molecular Weight: 411.8 g/mol

Description

This compound, due to its complex structure, involves multifaceted chemical properties and synthesis approaches. It is part of a broader class of compounds that have been synthesized and analyzed for various chemical, physical, and biological properties.

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions, starting from base chemicals to the final compound through a series of reactions including condensation, methylation, and sulfonation processes. Each step requires precise conditions for successful synthesis, highlighting the compound's intricate nature (Xue-mei Li et al., 2006).

Molecular Structure Analysis

Molecular structure analysis reveals that compounds of this nature typically exhibit complex bonding patterns and crystal structures. For example, analysis through single-crystal X-ray diffraction techniques can provide insights into the compound's crystal system, space group, and molecular geometry, which are crucial for understanding its chemical behavior (Xue-mei Li et al., 2006).

Chemical Reactions and Properties

The compound's reactivity and interaction with other substances can be understood through studies on similar chemicals. For instance, its sulfonamide group could participate in adsorption and corrosion inhibition processes, indicating its potential in protective coatings for metals (L. Olasunkanmi et al., 2016).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are determined through experimental studies. These properties are influenced by the compound's molecular structure and can affect its application in various fields (M. Parvez et al., 2000).

Chemical Properties Analysis

Chemical properties include reactivity with other compounds, stability under different conditions, and the potential for undergoing various chemical reactions. Studies on similar compounds have shown that the presence of sulfonyl and fluorophenyl groups can significantly impact these properties, offering insights into how such compounds might be modified or utilized in chemical synthesis (H. Shirakawa et al., 2014).